Cas no 131513-66-1 (3-(naphthalen-1-yl)-3-oxopropanal)

3-(naphthalen-1-yl)-3-oxopropanal structure

131513-66-1 structure

Product Name:3-(naphthalen-1-yl)-3-oxopropanal

CAS No:131513-66-1

MF:C₁₃H₁₀O₂

MW:198.217303752899

CID:1228498

PubChem ID:15169785

Update Time:2025-04-20

3-(naphthalen-1-yl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

- 1-Naphthalenepropanal, b-oxo-
- 3-(naphthalen-1-yl)-3-oxopropanal
- 131513-66-1
- EN300-1125808
- 3-(1-Naphthyl)-3-oxopropanal
- CS-0350254
- SCHEMBL9701408
- Inchi： 1S/C13H10O2/c14-9-8-13(15)12-7-3-5-10-4-1-2-6-11(10)12/h1-7,9H,8H2
- InChI Key： KCKPOTAUKYJUEG-UHFFFAOYSA-N
- SMILES： O=C(CC=O)C1C=CC=C2C=CC=CC=12

Computed Properties

Exact Mass: 198.0681
Monoisotopic Mass: 198.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

3-(naphthalen-1-yl)-3-oxopropanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1125808-0.05g	3-(naphthalen-1-yl)-3-oxopropanal	131513-66-1	95%	0.05g	$348.0	2023-10-26
Enamine	EN300-1125808-0.1g	3-(naphthalen-1-yl)-3-oxopropanal	131513-66-1	95%	0.1g	$364.0	2023-10-26
Enamine	EN300-1125808-0.25g	3-(naphthalen-1-yl)-3-oxopropanal	131513-66-1	95%	0.25g	$381.0	2023-10-26
Enamine	EN300-1125808-0.5g	3-(naphthalen-1-yl)-3-oxopropanal	131513-66-1	95%	0.5g	$397.0	2023-10-26
Enamine	EN300-1125808-1.0g	3-(naphthalen-1-yl)-3-oxopropanal	131513-66-1		1g	$728.0	2023-05-23
Enamine	EN300-1125808-2.5g	3-(naphthalen-1-yl)-3-oxopropanal	131513-66-1	95%	2.5g	$810.0	2023-10-26
Enamine	EN300-1125808-5.0g	3-(naphthalen-1-yl)-3-oxopropanal	131513-66-1		5g	$2110.0	2023-05-23
Enamine	EN300-1125808-10.0g	3-(naphthalen-1-yl)-3-oxopropanal	131513-66-1		10g	$3131.0	2023-05-23
Enamine	EN300-1125808-1g	3-(naphthalen-1-yl)-3-oxopropanal	131513-66-1	95%	1g	$414.0	2023-10-26
Enamine	EN300-1125808-5g	3-(naphthalen-1-yl)-3-oxopropanal	131513-66-1	95%	5g	$1199.0	2023-10-26

3-(naphthalen-1-yl)-3-oxopropanal Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Related Categories

131513-66-1 (3-(naphthalen-1-yl)-3-oxopropanal) Related Products

Recommended suppliers

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

Yunnanjiuzhen

Shanghai Jinhuan Chemical CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Jinhuan Chemical CO., LTD.

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.